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Compound of Interest

Compound Name: Isouron

Cat. No.: B1201401

Disclaimer: Isouron is an obsolete urea herbicide, and as such, publicly available data on its
environmental persistence is scarce.[1] This guide summarizes the limited information available
for Isouron and provides a comparative analysis with the structurally related and more
extensively studied herbicide, Isoproturon, to offer a broader understanding of the potential
environmental behavior of this class of compounds. The information on Isoproturon should be
considered as a reference and not as a direct substitute for Isouron data.

Isouron: Properties and Persistence

Isouron, with the chemical formula C10H17N302, is a urea herbicide formerly used for the
control of broadleaved and grass weeds in crops like sugarcane and pineapples, as well as on
non-cropped land.[1][2] Its mode of action is the inhibition of photosynthesis at photosystem II.
[1] While specific quantitative data on its environmental persistence is largely unavailable in the
public domain, it is categorized as "moderately persistent."[1]

Degradation in Soil

Limited research indicates that Isouron is susceptible to microbial degradation in soil. A study
utilizing a soil perfusion technique demonstrated the degradation of Isouron within a four-week
period. This degradation was accompanied by the formation of three metabolites, suggesting a
microbial breakdown pathway.[3]

Table 1: Physicochemical Properties of Isouron
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Property Value
Chemical Name 3-(5-tert-butyl-1,2-oxazol-3-yl)-1,1-dimethylurea
CAS Number 55861-78-4
Molecular Formula C10H17N302
Molecular Weight 211.27 g/mol
Source:[2]

Experimental Protocols for Isouron Degradation

A key study on Isouron degradation employed a soil perfusion technique. The general
principles of this method involve the continuous circulation of an aqueous solution containing
the test substance through a column of soil. This setup is designed to simulate and accelerate
the natural leaching and microbial degradation processes that occur in soil.

Experimental Workflow for Soil Perfusion Study

Sample Preparation

Soil Perfusion Analysis
H Geriudic Sampling of PerfusatH—(PLC Analysis)—»@etabume Identification (e.g., MSD
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A generalized workflow for a soil perfusion experiment.

Microbial Degradation Pathway of Isouron

The microbial degradation of Isouron in soil has been shown to proceed through the formation
of several intermediate compounds. A strain of yeast, Hansenula saturnus, was identified as
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being capable of degrading Isouron.[3] The identified metabolites suggest a specific
breakdown pathway of the parent molecule.

Proposed Microbial Degradation Pathway of Isouron

Microbial Action Microbial Action Microbial Action
Y

G—(l-amino—4,4—dimethyl-3—oxo—l—pentenyl)—3,3—dimethylurea (1,l-dimethyl-3—(2—pivaloylacetyl)—urea) G—amino-6—tert—butyl—2H—l,3—oxazin—2—ona
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Metabolites of Isouron identified during microbial degradation.

Isoproturon: A Comparative Case Study

Due to the limited data on Isouron, this section provides an in-depth look at the environmental
persistence of Isoproturon, a widely studied urea herbicide. Isoproturon shares a similar urea
functional group with Isouron but differs in its substituted phenyl ring. This information provides
a framework for understanding the potential environmental fate of urea herbicides in general.

Persistence of Isoproturon in Soil and Water

The persistence of Isoproturon in the environment is influenced by a variety of factors including
climate, soil type, and microbial activity.

Table 2: Half-life of Isoproturon in Soil and Water
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Medium Condition Half-life (DT50)
Sall Temperate Climates (Field) ~40 days
Saoll Tropical Climates (Field) ~15 days
Sall Laboratory (Extractable parent) ~19 days
Soi Lat?oratory (Extractable ~22 days
residues)
Sall Field (Extractable residues) ~48 days
Water Hydrolysis ~30 days

Sources:[4][5]

Sorption and Mobility of Isoproturon in Soil

The mobility of Isoproturon in soil, and therefore its potential to leach into groundwater, is
determined by its sorption to soil particles. The organic carbon-water partition coefficient (Koc)
is a key parameter used to predict this behavior.

Table 3: Soil Sorption Coefficient (Koc) of Isoproturon

Parameter Value Interpretation
Koc 126 Moderate Mobility
Source:[6]

Experimental Protocols for Isoproturon Persistence
Studies

A variety of standardized methods are used to evaluate the environmental fate of herbicides
like Isoproturon.

2.3.1. Soil Degradation Studies
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Laboratory incubation studies are commonly performed to determine the rate of herbicide
degradation in soil under controlled conditions.

o Methodology:

o Soil Collection and Preparation: Soil is collected from relevant agricultural fields, sieved to
remove large debris, and characterized for properties such as pH, organic carbon content,
and texture.

o Herbicide Application: A known concentration of the herbicide, often radiolabeled (e.g.,
with 14C) for ease of tracking, is applied to the soil samples.

o Incubation: The treated soil samples are incubated under controlled temperature and
moisture conditions.

o Sampling and Extraction: At regular intervals, subsamples of the soil are taken and
extracted with appropriate solvents to separate the parent herbicide and its degradation
products.

o Analysis: The extracts are analyzed using techniques like High-Performance Liquid
Chromatography (HPLC) to quantify the remaining parent compound and identify
metabolites.

o Data Analysis: The disappearance of the parent compound over time is used to calculate
the degradation half-life (DT50).

2.3.2. Leaching Studies

Lysimeter studies are conducted to assess the potential for a herbicide to move through the soil
profile and reach groundwater.

o Methodology:
o Lysimeter Setup: Large, undisturbed soil columns (lysimeters) are collected from the field.

o Herbicide Application: The herbicide is applied to the surface of the solil in the lysimeter at
a rate representative of agricultural use.
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o lrrigation and Leachate Collection: The lysimeters are exposed to natural or simulated
rainfall, and the water that percolates through the soil column (leachate) is collected at the

bottom.

o Analysis: Both the soil within the lysimeter (at different depths) and the collected leachate

are analyzed for the presence of the parent herbicide and its metabolites.

Experimental Workflow for Herbicide Persistence and Mobility Studies
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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